Cas no 2138262-03-8 (1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine)

• Product Name: 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine
• CAS No: 2138262-03-8
• MF: C₉H₁₂ClN₅
• MW: 225.678079605103
• CID: 6414987
• PubChem ID: 165961932
• Update Time: 2025-06-08

1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine
• 2138262-03-8
• EN300-1105646
• 1-[(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl]-1H-imidazol-4-amine

• Inchi： 1S/C9H12ClN5/c1-6-9(10)7(14(2)13-6)3-15-4-8(11)12-5-15/h4-5H,3,11H2,1-2H3
• InChI Key： QWXRCBZFBDQATP-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C)C=1CN1C=NC(=C1)N

Computed Properties

• Exact Mass: 225.0781231g/mol
• Monoisotopic Mass: 225.0781231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.7Ų

Additional information on 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine

1-(4-Chloro-1,3-Dimethyl-1H-Pyrazol-5-yl)Methyl-1H-Imidazol-4-Amine: A Comprehensive Overview

The compound 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine, identified by the CAS registry number CAS No. 2138262-03-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrazole ring and an imidazole ring, both of which are heterocyclic aromatic systems known for their stability and reactivity in different chemical environments.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the efficient preparation of such heterocyclic compounds with high purity and yield. The incorporation of chlorine and methyl groups into the pyrazole ring introduces additional electronic effects, making this compound highly versatile for various applications.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The imidazole moiety is well-known for its ability to act as a hydrogen bond donor or acceptor, which is crucial for drug-receptor interactions. Additionally, the pyrazole ring's electron-withdrawing groups can enhance the compound's bioavailability and pharmacokinetic properties. Recent studies have explored the use of similar compounds in the development of antiviral and anticancer agents, highlighting their potential in therapeutic chemistry.

Another area where this compound has shown promise is in materials science. The combination of pyrazole and imidazole rings can lead to the formation of coordination polymers or metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Researchers have recently reported on the use of similar heterocyclic compounds in constructing MOFs with high surface areas and selectivity for specific gas molecules.

In terms of catalytic applications, this compound can serve as a ligand in transition metal-catalyzed reactions. The nitrogen atoms in both the pyrazole and imidazole rings can coordinate with metal centers, facilitating various catalytic processes such as cross-couplings or hydrogenations. Recent studies have demonstrated the effectiveness of similar ligands in enhancing the activity and selectivity of catalysts under mild reaction conditions.

Furthermore, this compound exhibits interesting electronic properties that make it suitable for use in organic electronics. The conjugated system formed by the two heterocyclic rings can facilitate charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Emerging research has explored the integration of similar compounds into organic electronic devices to improve their performance and efficiency.

In conclusion, 1-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methyl-1H-imidazol-4-amine represents a valuable compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to uncover new possibilities for heterocyclic compounds like this one, it is likely that they will play an increasingly important role in both academic and industrial settings.